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Compound of Interest

Compound Name: Palmitoyl tetrapeptide-10

For Immediate Release

In the ever-evolving landscape of cosmetic science, peptides have emerged as a cornerstone
of advanced skincare formulations. Among these, Palmitoyl Tetrapeptide-10, a synthetic
lipopeptide, is gaining attention for its purported benefits in enhancing skin radiance and
promoting a youthful appearance. This technical guide provides a comprehensive review of the
existing literature on Palmitoyl Tetrapeptide-10, offering researchers, scientists, and drug
development professionals a detailed overview of its mechanism of action, available efficacy
data, and the experimental protocols used in its evaluation.

Introduction to Palmitoyl Tetrapeptide-10

Palmitoyl Tetrapeptide-10 is a synthetic peptide composed of four amino acids—Lysine,
Threonine, Phenylalanine, and Lysine—attached to palmitic acid. The palmitoyl group
enhances the peptide's lipophilicity, thereby improving its penetration into the skin. It is
commercially available under trade names such as Crystalide™ and SpecPed® P4T10P. The
primary claims for this ingredient revolve around its ability to promote a "glass skin" effect,
characterized by a clear, smooth, and luminous complexion.

Proposed Mechanism of Action: The Role of a-
Crystallin
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The principal mechanism attributed to Palmitoyl Tetrapeptide-10 is the induction of a-
crystallin, a chaperone protein.[1] In the skin, a-crystallin is thought to play a crucial role in
maintaining cellular transparency and proteostasis—the balance of protein synthesis, folding,
and degradation.[2] By promoting the expression of this protein, Palmitoyl Tetrapeptide-10 is
suggested to enhance the skin's natural radiance and contribute to a more uniform and
luminous skin tone.[1][3] Additionally, it is proposed to regulate the natural desquamation
process, leading to a smoother skin surface.[1]
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Proposed Signaling Pathway of Palmitoyl Tetrapeptide-10.

Clinical Efficacy: A Review of Available Data

The majority of the available efficacy data for Palmitoyl Tetrapeptide-10 comes from studies
conducted by the manufacturer of Crystalide™. It is important to note that there is a notable
absence of independent, peer-reviewed clinical trials in the public domain. The manufacturer's
data, however, suggests positive outcomes in several key areas of skin health.

Summary of Quantitative Data from Manufacturer
Studies
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Measurement Statistical

Efficacy Parameter Results L
Method Significance

Visual Sensor
Y +33.5% improvement

Skin Complexion Analysis (CLCT ) ) p<0.01vs. TO
in CLCT index
Method)
Automatic Analysis -0.5% change
Corneocyte Size with Optical (maintained size) vs. p<0.05 vs. Placebo
Microscope -2.4% with placebo

. o . +25.8% increase in
Skin Moisturization Epsilon™ E100 S p<0.01vs. TO
moisturization

Data sourced from a clinical study by Sederma on the product Crystalide™.

Experimental Protocols

The following is a summary of the experimental design for the clinical study that produced the
data in the table above.

Study Design: Placebo-controlled, single-center study.

Participants:

Skin Complexion: 26 female volunteers with dull complexion, phototype | to Ill.

Corneocyte Size: 29 female volunteers.

Skin Moisturization: 25 female volunteers.

Age Range: 22-44 years old.
Test Product and Application:

e A cream containing 3% Crystalide™ (which contains Palmitoyl Tetrapeptide-10) was
applied twice daily for 6 weeks. A placebo cream was used for comparison in the corneocyte

size evaluation.
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Evaluation Methods:

o Skin Complexion: The radiance of the skin was evaluated by a visual sensory analysis
(CLCT method) performed by three expert judges.

o Corneocyte Size: Instrumental evaluation of the corneocyte size was conducted by
automatic analysis with an optical microscope.

» Skin Moisturization: Skin moisturization was measured instrumentally using the Epsilon™
E100 device.
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Screening & Recruitment

Recruitment of
Volunteers (N=29)

Inclusion Criteria:
- Healthy Females
- Age 22-44
- Dull Complexion

Exclusion Criteria:
- Skin Diseases
- Allergies

Baseline (T0)

Baseline Measurements:
- Visual Sensory Analysis
- Corneocyte Size Analysis
- Moisturization Measurement

Randomization

Treatment Phase (6 Weeks)
A\

Twice-daily application of

3% Crystalide™ Cream
or Placebo

Final Evaluation (T6 Weeks)
A

Final Measurements:
- Visual Sensory Analysis
- Corneocyte Size Analysis
- Moisturization Measurement

Data Apnalysis
\

Statistical Analysis:

- Comparison to Baseline
- Comparison to Placebo

Click to download full resolution via product page

Clinical Trial Workflow for Palmitoyl Tetrapeptide-10 Efficacy.
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Discussion and Future Outlook

The existing data on Palmitoyl Tetrapeptide-10, primarily from manufacturer-led studies,
presents a promising outlook for its application in skincare products aimed at improving skin
radiance and texture. The proposed mechanism of action via the induction of a-crystallin offers
a novel pathway for achieving a "glass skin" effect.

However, the lack of independent, peer-reviewed research is a significant limitation in the
current body of literature. To fully substantiate the claims and understand the broader
therapeutic potential of Palmitoyl Tetrapeptide-10, further investigation by independent
research groups is crucial. Future studies should aim to replicate the initial findings, explore the
dose-response relationship, and further elucidate the molecular pathways involved in its
activity. In-depth proteomic and genomic studies could provide a more detailed understanding
of its effects on keratinocyte function and overall skin health.

Conclusion

Palmitoyl Tetrapeptide-10 is a novel cosmetic ingredient with a scientifically plausible
mechanism of action centered on the induction of the chaperone protein a-crystallin.
Preliminary data from the manufacturer suggests its efficacy in improving skin complexion,
maintaining cellular structure, and enhancing hydration. While these findings are encouraging,
the scientific community would benefit from independent validation to confirm these effects and
further explore the potential of this peptide in cosmetic and dermatological applications. As the
demand for evidence-based skincare continues to grow, it is anticipated that more rigorous
scientific evaluation of ingredients like Palmitoyl Tetrapeptide-10 will become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of a Novel Skincare Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3294414#review-of-existing-literature-on-palmitoyl-
tetrapeptide-10-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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